N-allyl-3-fluoro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide

• IUPAC Name: 3-fluoro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-N-prop-2-enylbenzamide
• InChI: InChI=1S/C19H16FN3O2/c1-2-11-23(19(24)15-9-6-10-16(20)12-15)13-17-21-18(22-25-17)14-7-4-3-5-8-14/h2-10,12H,1,11,13H2
• InChI Key: QENPGBFMKKXDEJ-UHFFFAOYSA-N
• Canonical SMILES: C=CCN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)C3=CC(=CC=C3)F
• Molecular Formula: C19H16FN3O2
• Molecular Weight: 337.3 g/mol

Description

N-allyl-3-fluoro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the oxadiazole family and has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of N-allyl-3-fluoro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is not fully understood. However, it is believed that the compound exerts its biological activity by interacting with specific molecular targets in the cells. For example, it has been reported that the compound can inhibit the activity of certain enzymes involved in the inflammatory response, leading to a reduction in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that the compound can inhibit the growth of cancer cells and reduce the production of pro-inflammatory cytokines. It has also been shown to have anti-microbial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-allyl-3-fluoro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is its broad range of potential applications. The compound has shown promising results in various fields, including medicinal chemistry and bioimaging. However, one of the limitations of this compound is the lack of understanding of its mechanism of action. Further studies are needed to fully elucidate the biological activity of this compound.

Future Directions

There are several future directions for the study of N-allyl-3-fluoro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide. One of the directions is to investigate the compound's potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Another direction is to explore the use of this compound as a fluorescent probe in bioimaging applications. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential molecular targets.

Synthesis Methods

N-allyl-3-fluoro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide can be synthesized using various methods. One of the most commonly used methods is the reaction of 3-phenyl-1,2,4-oxadiazole-5-carboxylic acid with N-allyl-3-fluorobenzamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction is carried out in anhydrous conditions and yields the desired product in good yield.

Scientific Research Applications

N-allyl-3-fluoro-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide has been extensively studied for its potential applications in various fields. The compound has shown promising results in the field of medicinal chemistry, where it has been evaluated for its anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been studied for its potential use as a fluorescent probe in bioimaging applications.